3-[(4-methylpiperidin-1-yl)carbonyl]-6-phenyl[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 3-(4-methylpiperidine-1-carbonyl)-6-phenyl-5H-triazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C18H19N5O2/c1-12-7-9-22(10-8-12)18(25)15-16-17(24)19-14(11-23(16)21-20-15)13-5-3-2-4-6-13/h2-6,11-12H,7-10H2,1H3,(H,19,24)
• InChI Key: OTHNMCDIGFULTF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C3C(=O)NC(=CN3N=N2)C4=CC=CC=C4
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

The compound “3-[(4-methylpiperidin-1-yl)carbonyl]-6-phenyl[1,2,3]triazolo[1,5-a]pyrazin-4(5H)-one” is a complex organic molecule that contains several functional groups and rings. These include a triazolo ring, a pyrazinone ring, a phenyl ring, and a methylpiperidine group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through multi-step reactions involving nucleophilic substitutions, condensations, and cyclizations.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of multiple ring structures, including a triazolo ring and a pyrazinone ring. The presence of these rings would likely confer rigidity to the molecule and could influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups and ring structures. For example, the carbonyl group could potentially undergo nucleophilic addition reactions, while the aromatic phenyl ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple ring structures could increase its rigidity and potentially its melting point. The presence of polar functional groups like the carbonyl could also influence its solubility in various solvents.

Scientific Research Applications

Cancer Therapy and CDK2 Inhibition

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LSD1 Inhibition for Epigenetic Regulation

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Energetic Materials Synthesis

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Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. This could include investigating its biological activity, studying its reactivity, and optimizing its synthesis.